ethyl 3-methyl-4-{[4-(4-morpholinyl)benzoyl]amino}benzoate

• IUPAC Name: ethyl 3-methyl-4-[(4-morpholin-4-ylbenzoyl)amino]benzoate
• InChI: InChI=1S/C21H24N2O4/c1-3-27-21(25)17-6-9-19(15(2)14-17)22-20(24)16-4-7-18(8-5-16)23-10-12-26-13-11-23/h4-9,14H,3,10-13H2,1-2H3,(H,22,24)
• InChI Key: CRIITMLAFYBPRD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)N3CCOCC3)C
• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol

Description

Ethyl 3-methyl-4-{[4-(4-morpholinyl)benzoyl]amino}benzoate is a compound that has gained attention in scientific research due to its potential pharmacological properties. It is a member of the benzoic acid ester family and is commonly referred to as EMB.

Mechanism of Action

The mechanism of action of EMB is not fully understood. However, it has been suggested that EMB may inhibit the activity of enzymes involved in the growth and proliferation of cancer cells. EMB has also been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
EMB has been shown to have both biochemical and physiological effects. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. EMB has also been shown to inhibit the growth of bacteria, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

One advantage of using EMB in lab experiments is its potential pharmacological properties. EMB has been shown to have anti-inflammatory, anti-tumor, and anti-microbial activities, making it a promising compound for further research. However, one limitation of using EMB in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

Future research on EMB could focus on its potential as a treatment for various cancers, including leukemia, breast cancer, and lung cancer. Further studies could also explore the mechanism of action of EMB and its interaction with other molecules. In addition, research could focus on improving the solubility of EMB to enhance its bioavailability and efficacy.
Conclusion
In conclusion, EMB is a compound that has gained attention in scientific research due to its potential pharmacological properties. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been explored in this paper. Further research on EMB could lead to the development of new treatments for various diseases.

Scientific Research Applications

EMB has been studied for its potential pharmacological properties. It has been found to have anti-inflammatory, anti-tumor, and anti-microbial activities. EMB has also been shown to inhibit the growth of cancer cells and induce apoptosis. It has been studied as a potential treatment for various cancers, including leukemia, breast cancer, and lung cancer.